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Compound of Interest

Compound Name: LY2365109 hydrochloride

Cat. No.: B1139371 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the solubility of LY2365109 hydrochloride in

Dimethyl Sulfoxide (DMSO) and ethanol. It includes quantitative data, comprehensive protocols

for preparing stock solutions, and diagrams illustrating the experimental workflow and the

relevant biological signaling pathway.

Introduction
LY2365109 hydrochloride is a potent and selective inhibitor of the glycine transporter 1

(GlyT1), with an IC50 value of 15.8 nM for human GlyT1a.[1][2] By blocking GlyT1, LY2365109

increases extracellular levels of glycine, which modulates glutamatergic neurotransmission via

N-methyl-D-aspartate (NMDA) receptors.[3][4] This mechanism has implications for treating

central nervous system disorders such as schizophrenia and epilepsy.[3][4] Accurate

preparation of solutions is critical for reliable experimental results. These notes provide the

necessary data and protocols for dissolving LY2365109 hydrochloride in common laboratory

solvents.

Data Presentation: Solubility
The solubility of LY2365109 hydrochloride in DMSO and ethanol is summarized below. Note

that while most sources indicate high solubility in DMSO, some report it as "slightly soluble,"

which may be dependent on the purity of the compound and the solvent.[5][6] It is

recommended to use newly opened, anhydrous DMSO for best results.[1]
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Solvent
Maximum Concentration
(mM)

Maximum Concentration
(mg/mL)

DMSO 100 mM[2]
42.19 mg/mL[2] (or ≥ 31

mg/mL[1])

Ethanol 50 mM[2] 21.1 mg/mL[2]

Molecular Weight of LY2365109 hydrochloride: 421.91 g/mol [2]

Experimental Protocols
Protocol 1: Preparation of a Stock Solution in DMSO
This protocol describes the preparation of a 100 mM stock solution of LY2365109
hydrochloride in DMSO.

Materials:

LY2365109 hydrochloride powder (purity ≥98%)[2]

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Vortex mixer and/or sonicator

Sterile microcentrifuge tubes or vials

Pipettes and sterile tips

Procedure:

Pre-handling: Before use, bring the LY2365109 hydrochloride vial and DMSO to room

temperature. This compound is supplied as a solid.[5]

Weighing: Accurately weigh the desired amount of LY2365109 hydrochloride powder. For

example, to prepare 1 mL of a 100 mM solution, you would need 42.19 mg.
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Dissolution: Add the appropriate volume of DMSO to the powder. For the example above,

add 1 mL of DMSO.

Mixing: Cap the vial securely and vortex thoroughly. If the compound does not dissolve

completely, gentle warming or sonication can be used to aid dissolution.[1] Ensure the

solution is clear before use.

Storage: Once prepared, the stock solution should be aliquoted into smaller volumes to

avoid repeated freeze-thaw cycles.[1] Store the stock solution at -20°C for up to one month

or at -80°C for up to six months.[1]

Safety Precautions:

LY2365109 hydrochloride should be considered hazardous until more information is

available.[5]

Always wear appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat.

Handle the compound and solvent in a well-ventilated area or a chemical fume hood.

Protocol 2: Preparation of a Stock Solution in Ethanol
This protocol outlines the steps to prepare a 50 mM stock solution of LY2365109
hydrochloride in ethanol.

Materials:

LY2365109 hydrochloride powder

Pure ethanol (≥99%)

Calibrated analytical balance

Vortex mixer

Sterile microcentrifuge tubes or vials
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Pipettes and sterile tips

Procedure:

Pre-handling: Allow the LY2365109 hydrochloride vial and ethanol to reach room

temperature.

Weighing: Weigh the required mass of the compound. To prepare 1 mL of a 50 mM solution,

weigh 21.1 mg of LY2365109 hydrochloride.

Dissolution: Add the corresponding volume of ethanol to the powder (1 mL in this example).

Mixing: Securely cap the vial and vortex until the solid is completely dissolved, resulting in a

clear solution.

Storage: Aliquot the solution and store at -20°C or -80°C as described in the DMSO protocol

for stability.
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Caption: Workflow for preparing LY2365109 hydrochloride stock solutions.

Signaling Pathway

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1139371?utm_src=pdf-body-img
https://www.benchchem.com/product/b1139371?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


LY2365109 HCl

Glycine Transporter 1 (GlyT1)

Inhibits

Extracellular Glycine

Reduces Reuptake

NMDA Receptor

Co-agonist Action

Postsynaptic Neuron

Activates

Modulation of
Glutamatergic Neurotransmission

Click to download full resolution via product page

Caption: Mechanism of action for LY2365109 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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